Cas no 77508-59-9 (2-(bromomethyl)-1,2,3,4-tetrahydronaphthalene)

2-(Bromomethyl)-1,2,3,4-tetrahydronaphthalene is a brominated tetrahydronaphthalene derivative commonly used as an intermediate in organic synthesis. Its reactive bromomethyl group enables efficient functionalization, making it valuable for constructing complex molecular frameworks, particularly in pharmaceuticals and agrochemicals. The tetrahydronaphthalene core provides a stable yet modifiable scaffold, facilitating diverse chemical transformations. This compound is particularly useful in alkylation and nucleophilic substitution reactions due to its well-defined reactivity. High purity grades ensure consistent performance in research and industrial applications. Proper handling is required due to its sensitivity to moisture and potential lachrymatory effects. Storage under inert conditions is recommended to maintain stability.

2-(bromomethyl)-1,2,3,4-tetrahydronaphthalene structure

77508-59-9 structure

Product Name:2-(bromomethyl)-1,2,3,4-tetrahydronaphthalene

CAS No:77508-59-9

MF:C₁₁H₁₃Br

MW:225.124922513962

CID:535937

PubChem ID:12723282

Update Time:2025-10-29

2-(bromomethyl)-1,2,3,4-tetrahydronaphthalene Chemical and Physical Properties

Names and Identifiers

- Naphthalene, 2-(bromomethyl)-1,2,3,4-tetrahydro-
- 2-(bromomethyl)-1,2,3,4-tetrahydronaphthalene
- 77508-59-9
- AKOS015152614
- DTXSID80508115
- SCHEMBL1689635
- 2-Bromomethyl-1,2,3,4-tetrahydronaphthalene
- EN300-130243
- MUGPULGJDGEABF-UHFFFAOYSA-N
- Inchi： 1S/C11H13Br/c12-8-9-5-6-10-3-1-2-4-11(10)7-9/h1-4,9H,5-8H2
- InChI Key： MUGPULGJDGEABF-UHFFFAOYSA-N
- SMILES： BrCC1CC2C=CC=CC=2CC1

Computed Properties

Exact Mass: 224.02009
Monoisotopic Mass: 224.02006g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 0
Heavy Atom Count: 12
Rotatable Bond Count: 1
Complexity: 144
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3.6
Topological Polar Surface Area: 0Å²

Experimental Properties

PSA: 0

2-(bromomethyl)-1,2,3,4-tetrahydronaphthalene Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Enamine	EN300-130243-0.05g	2-(bromomethyl)-1,2,3,4-tetrahydronaphthalene	77508-59-9	93%	0.05g	$179.0	2023-02-15
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Enamine	EN300-130243-1.0g	2-(bromomethyl)-1,2,3,4-tetrahydronaphthalene	77508-59-9	93%	1g	$0.0	2023-06-06
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Enamine	EN300-130243-5.0g	2-(bromomethyl)-1,2,3,4-tetrahydronaphthalene	77508-59-9	93%	5.0g	$2235.0	2023-02-15
Enamine	EN300-130243-10.0g	2-(bromomethyl)-1,2,3,4-tetrahydronaphthalene	77508-59-9	93%	10.0g	$3314.0	2023-02-15
Enamine	EN300-130243-50mg	2-(bromomethyl)-1,2,3,4-tetrahydronaphthalene	77508-59-9	93.0%	50mg	$179.0	2023-09-30
Enamine	EN300-130243-100mg	2-(bromomethyl)-1,2,3,4-tetrahydronaphthalene	77508-59-9	93.0%	100mg	$268.0	2023-09-30